Cas no 156186-28-6 (Decane,1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro-)

• Product Name: Decane,1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro-
• CAS No: 156186-28-6
• MF: C₁₀Cl₂F₂₀
• MW: 570.981071472168
• MDL: MFCD00155742
• CID: 107304
• PubChem ID: 2774032
• Update Time: 2025-05-20

Decane,1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro- Chemical and Physical Properties

Names and Identifiers

• Decane,1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro-
• 1,10-Dichloroperfluorodecane
• 1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-icosafluorodecane
• 1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluorodecane
• DTXSID00378852
• MFCD00155742
• 1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-icosafluoro-decane
• AKOS007930296
• A809721
• Decane, 1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro-
• FT-0643531
• 156186-28-6

• MDL： MFCD00155742
• Inchi： 1S/C10Cl2F20/c11-9(29,30)7(25,26)5(21,22)3(17,18)1(13,14)2(15,16)4(19,20)6(23,24)8(27,28)10(12,31)32
• InChI Key： URMYIKJKCYYLMX-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(C(C(C(C(C(C(F)(F)Cl)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 569.90600
• Monoisotopic Mass: 569.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1,4 g/cm3
• Boiling Point: 213°C at 760 mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.3
• PSA: 0.00000
• LogP: 7.73200

Decane,1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro- Security Information

• Hazard Statement： Irritant
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl chlorides Chlorofluorocarbons

Additional information on Decane,1,10-dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro-

Decane, 1,10-Dichloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,eicosafluoro

The compound Decane, specifically the derivative 1-chloro-10-chloro-1-fluoro-2-fluoro-3-fluoro-4-fluoro-5-fluoro-6-fluoro-7-fluoro-8-fluoro-9-fluoro-decane, is a highly fluorinated alkane with a unique chemical structure. This compound is identified by its CAS number 156186-28-6 and is notable for its extensive fluorination pattern. The molecule consists of a decane backbone with two chlorine atoms at the 1 and 10 positions and fluorine atoms substituting all other available positions. This high degree of fluorination imparts unique chemical and physical properties to the compound.

Recent studies have highlighted the importance of highly fluorinated compounds in various industrial applications. For instance,Decane derivatives are being explored for their potential in advanced materials science. The fluorination pattern in this compound significantly enhances its thermal stability and chemical resistance. These properties make it a promising candidate for use in high-performance polymers and specialty chemicals.

The synthesis of Decane involves a multi-step process that typically includes chlorination followed by selective fluorination. Researchers have developed novel methodologies to achieve high yields and purity levels in the synthesis of such highly substituted compounds. These advancements have been documented in recent publications and have contributed to the growing interest in eicosafluoro-decane derivatives.

In terms of applications,Decane finds utility in several niche markets. Its high thermal stability makes it suitable for use in high-temperature environments. Additionally,Decane derivatives are being investigated for their potential in electronic materials due to their excellent dielectric properties. Recent research has demonstrated that these compounds can serve as effective insulating materials in advanced electronic devices.

The environmental impact of highly fluorinated compounds like Decane has also been a topic of interest among scientists. Studies have shown that while these compounds are stable under normal conditions,Decane derivatives can persist in the environment for extended periods if not properly managed. Therefore,best practices for handling and disposing of such chemicals are essential to minimize their environmental footprint.

In conclusion,Decane, with its CAS number 156186-28-6, represents a unique class of highly fluorinated compounds with diverse applications across various industries. Ongoing research continues to uncover new potential uses for this compound while addressing challenges related to its synthesis and environmental impact.